Cas no 2229358-02-3 (4-(4-aminobut-1-en-2-yl)-2-bromophenol)
4-(4-aminobut-1-en-2-yl)-2-bromophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-aminobut-1-en-2-yl)-2-bromophenol
- EN300-1906704
- 2229358-02-3
-
- Inchi: 1S/C10H12BrNO/c1-7(4-5-12)8-2-3-10(13)9(11)6-8/h2-3,6,13H,1,4-5,12H2
- InChI Key: HFQBSSGUYGYNTM-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C(=C)CCN)O
Computed Properties
- Exact Mass: 241.01023g/mol
- Monoisotopic Mass: 241.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 46.2Ų
4-(4-aminobut-1-en-2-yl)-2-bromophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906704-1g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-5g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-10g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-0.05g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-0.1g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-0.25g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-0.5g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-1.0g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1906704-2.5g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1906704-5.0g |
4-(4-aminobut-1-en-2-yl)-2-bromophenol |
2229358-02-3 | 5g |
$3728.0 | 2023-06-01 |
4-(4-aminobut-1-en-2-yl)-2-bromophenol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-(4-aminobut-1-en-2-yl)-2-bromophenol
Professional Introduction to Compound with CAS No. 2229358-02-3 and Product Name: 4-(4-aminobut-1-en-2-yl)-2-bromophenol
The compound in question, identified by the CAS No. 2229358-02-3, is a specialized organic molecule with the product name 4-(4-aminobut-1-en-2-yl)-2-bromophenol. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. The presence of both an amine group and a bromine substituent on a phenolic backbone makes it a versatile intermediate for synthesizing various bioactive molecules.
One of the most intriguing aspects of this compound is its dual functionality, which allows for diverse chemical modifications. The 4-aminobut-1-en-2-yl moiety serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This feature is particularly valuable in drug discovery, where the ability to tailor molecular structures is crucial for optimizing pharmacological properties such as solubility, bioavailability, and target binding affinity.
Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in developing novel therapeutic agents. For instance, the bromine atom on the phenol ring can be readily displaced through nucleophilic substitution reactions, allowing for the introduction of other pharmacophores. This reactivity has been exploited in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The 4-(4-aminobut-1-en-2-yl)-2-bromophenol structure provides a scaffold that can be modified to target specific kinases with high selectivity.
In addition to its utility in kinase inhibition, this compound has shown promise in other areas of biomedical research. For example, studies have demonstrated its potential as a precursor for developing antimicrobial agents. The combination of an amine and a bromine substituent can facilitate the creation of molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such applications are particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed.
The synthetic pathways involving 4-(4-aminobut-1-en-2-yl)-2-bromophenol have been optimized to ensure high yields and purity, making it a reliable building block for industrial-scale production. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with precision. These methods not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.
From a computational chemistry perspective, the molecular structure of 4-(4-aminobut-1-en-2-yl)-2-bromophenol has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches have provided valuable insights into its electronic properties, binding interactions with biological targets, and conformational dynamics. Such data are instrumental in guiding experimental design and predicting the behavior of derived compounds in biological systems.
The compound's potential extends beyond pharmaceutical applications into materials science. Its unique structural motifs make it suitable for designing functional polymers and organic electronic materials. For instance, conjugated polymers incorporating this unit could exhibit enhanced charge transport properties, making them viable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to fine-tune electronic properties through structural modifications offers exciting possibilities for next-generation electronic technologies.
Regulatory considerations play a critical role in the development and commercialization of compounds like 4-(4-aminobut-1-en-2-yl)-2-bromophenol. Compliance with international guidelines ensures that these molecules are safe and effective for their intended purposes. Rigorous testing protocols are employed to assess their toxicity profiles, environmental impact, and long-term stability. These efforts are essential for fostering trust among stakeholders and facilitating market adoption.
The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to the discovery of novel derivatives with enhanced functionalities. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of such versatile intermediates.
In conclusion,4-(4-aminobut-1-en-2-yl)-2-bromophenol (CAS No. 2229358-02-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing innovative therapeutics and materials. With continued exploration and optimization, this compound is poised to play a pivotal role in addressing some of the most pressing challenges facing modern medicine and technology.
2229358-02-3 (4-(4-aminobut-1-en-2-yl)-2-bromophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)